Cas no 898760-67-3 (3-(3-Bromophenyl)-2',3'-dichloropropiophenone)

• Product Name: 3-(3-Bromophenyl)-2',3'-dichloropropiophenone
• CAS No: 898760-67-3
• MF: C₁₅H₁₁BrCl₂O
• MW: 358.057241678238
• MDL: MFCD03843336
• CID: 4719033
• Update Time: 2025-07-19

3-(3-Bromophenyl)-2',3'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-2',3'-dichloropropiophenone
• 3-(3-bromophenyl)-1-(2,3-dichlorophenyl)propan-1-one
• 3-(3-Bromophenyl)-2',3'-dichloropropiophenone

• MDL： MFCD03843336
• Inchi： 1S/C15H11BrCl2O/c16-11-4-1-3-10(9-11)7-8-14(19)12-5-2-6-13(17)15(12)18/h1-6,9H,7-8H2
• InChI Key： QSKDHQHIPKQJNQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C1C=CC=C(C=1Cl)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Topological Polar Surface Area: 17.1

Additional information on 3-(3-Bromophenyl)-2',3'-dichloropropiophenone

Professional Introduction to 3-(3-Bromophenyl)-2',3'-dichloropropiophenone (CAS No. 898760-67-3)

3-(3-Bromophenyl-2',3'-dichloropropiophenone) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 898760-67-3, has garnered considerable attention due to its potential applications in various biochemical and medicinal chemistry domains. The presence of both bromine and chlorine substituents on the aromatic ring and the propiophenone backbone imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, featuring a 3-bromophenyl group attached to a 2',3'-dichloropropiophenone moiety, enables diverse chemical transformations. These include nucleophilic substitution reactions, cross-coupling reactions, and condensation processes, which are pivotal in the synthesis of more complex molecules. Researchers have leveraged these properties to develop novel methodologies for constructing heterocyclic frameworks, which are prevalent in many bioactive agents.

In recent years, the pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting specific enzymatic pathways. The structural features of 3-(3-bromophenyl)-2',3'-dichloropropiophenone make it a promising candidate for designing molecules that interact with biological targets. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against certain kinases and phosphodiesterases. These findings align with the broader trend of employing structure-based drug design strategies to enhance therapeutic efficacy.

The compound's reactivity also extends to its role as a precursor in the synthesis of advanced materials. Specifically, its ability to undergo polymerization reactions has been explored in the development of high-performance polymers with tailored mechanical and thermal properties. Such materials are increasingly relevant in industries requiring lightweight yet durable components, such as aerospace and automotive sectors. The incorporation of halogenated aromatic systems into polymer backbones often enhances flame retardancy and UV stability, attributes that are critical for modern material science applications.

Advances in computational chemistry have further refined the understanding of 3-(3-bromophenyl)-2',3'-dichloropropiophenone's reactivity. Molecular modeling studies have provided insights into how electronic distributions and steric factors influence its participation in various organic transformations. These computational approaches complement experimental work by predicting reaction outcomes and optimizing synthetic routes. Such integrative methodologies are essential for accelerating the discovery and development of new chemical entities.

The growing body of research on this compound underscores its versatility and importance in synthetic chemistry. Its applications span from pharmaceutical intermediates to advanced material precursors, highlighting its broad utility across multiple scientific disciplines. As research continues to evolve, it is anticipated that new methodologies will emerge, further expanding the potential applications of 3-(3-bromophenyl)-2',3'-dichloropropiophenone (CAS No. 898760-67-3). The continued exploration of its chemical space promises to yield innovative solutions to complex scientific challenges.